Cas no 95395-21-4 (3-Quinolinecarboxaldehyde, 6,7-dimethoxy-)

• Product Name: 3-Quinolinecarboxaldehyde, 6,7-dimethoxy-
• CAS No: 95395-21-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1985834
• PubChem ID: 13399861
• Update Time: 2025-10-28

3-Quinolinecarboxaldehyde, 6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 6,7-dimethoxy-
• 6,7-dimethoxyquinoline-3-carbaldehyde
• SCHEMBL4728862
• 6,7-Dimethoxy-quinoline-3-carbaldehyde
• DB-350282
• CS-0350207
• AB57096
• EN300-51276
• 95395-21-4

• Inchi： 1S/C12H11NO3/c1-15-11-4-9-3-8(7-14)6-13-10(9)5-12(11)16-2/h3-7H,1-2H3
• InChI Key： SYZJYWHCZGHEKY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(=CC(C=O)=CN=2)C=1)OC

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-Quinolinecarboxaldehyde, 6,7-dimethoxy-

Comprehensive Overview of 3-Quinolinecarboxaldehyde, 6,7-dimethoxy- (CAS No. 95395-21-4): Properties, Applications, and Research Insights

3-Quinolinecarboxaldehyde, 6,7-dimethoxy- (CAS No. 95395-21-4) is a specialized organic compound belonging to the quinoline family, characterized by its unique 6,7-dimethoxy substitution pattern. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties and potential applications. The quinoline core structure, combined with the aldehyde functional group, makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6,7-dimethoxyquinoline derivatives has surged, driven by their role in drug discovery and development. Researchers are particularly interested in its potential as a building block for anticancer agents and neuroprotective compounds. The dimethoxy groups enhance the molecule's solubility and bioavailability, which are critical factors in medicinal chemistry. Additionally, its electron-rich aromatic system makes it a candidate for organic light-emitting diodes (OLEDs) and other advanced materials.

One of the most frequently asked questions about 3-Quinolinecarboxaldehyde, 6,7-dimethoxy- revolves around its synthesis and purification methods. The compound is typically synthesized via Vilsmeier-Haack formylation of the corresponding quinoline precursor, followed by selective methoxylation. Advanced techniques like high-performance liquid chromatography (HPLC) are employed to ensure high purity, which is essential for research and industrial applications. The growing interest in green chemistry has also prompted studies into more sustainable synthesis routes.

The compound's spectroscopic properties are another area of focus. Its UV-Vis absorption and fluorescence emission spectra are widely studied for applications in sensors and bioimaging. The 6,7-dimethoxy substitution significantly influences its photophysical behavior, making it a promising candidate for fluorescent probes. This aligns with the broader trend of developing non-invasive diagnostic tools in healthcare.

From a commercial perspective, CAS No. 95395-21-4 is available through specialized chemical suppliers, often with custom synthesis options. Pricing and availability are frequently searched topics, reflecting the compound's niche but growing market. Researchers also inquire about its stability and storage conditions, which are critical for long-term usability. Proper handling under anhydrous conditions is recommended to preserve its reactivity.

In summary, 3-Quinolinecarboxaldehyde, 6,7-dimethoxy- is a multifaceted compound with applications spanning pharmaceuticals, materials science, and analytical chemistry. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the context of drug design and optoelectronic materials. As scientific advancements continue, this compound is poised to play an even more significant role in innovation.